Cas no 1361522-64-6 (2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde)
2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde
-
- Inchi: 1S/C18H7Cl6NO/c19-11-4-2-9(14(21)16(11)23)13-6-1-8(7-26)18(25-13)10-3-5-12(20)17(24)15(10)22/h1-7H
- InChI Key: XFRSEACGBYSGGV-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1C(C=O)=CC=C(C2C=CC(=C(C=2Cl)Cl)Cl)N=1)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 496
- XLogP3: 7.4
- Topological Polar Surface Area: 30
2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013029334-250mg |
2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde |
1361522-64-6 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A013029334-500mg |
2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde |
1361522-64-6 | 97% | 500mg |
831.30 USD | 2021-06-22 | |
| Alichem | A013029334-1g |
2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde |
1361522-64-6 | 97% | 1g |
1,475.10 USD | 2021-06-22 |
2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde
Introduction to 2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361522-64-6)
2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde, identified by the chemical abstracts service number CAS No. 1361522-64-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of nicotinaldehyde derivatives, characterized by its unique structural framework that combines a nicotinaldehyde core with two substituents at the 2 and 6 positions of the phenyl ring. The presence of multiple chlorine atoms in the phenyl rings enhances its electronic properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The molecular structure of 2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde consists of a central nicotinaldehyde moiety, which is a well-known aldehyde derivative of nicotinic acid. The aldehyde group (–CHO) is highly reactive and participates in various chemical transformations, including condensation reactions, oxidation processes, and Schiff base formations. The two phenyl rings at the 2 and 6 positions are substituted with chlorine atoms at the 2, 3, and 4 positions, providing a electron-withdrawing effect that influences the overall reactivity and electronic properties of the molecule.
One of the most compelling aspects of 2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde is its potential application in medicinal chemistry. Researchers have been exploring its utility as a building block for designing novel bioactive molecules. The compound's structural features make it an attractive candidate for further derivatization to create new pharmacophores with enhanced binding affinity and selectivity towards biological targets. Recent studies have highlighted its role in developing small-molecule inhibitors for various therapeutic applications.
In the realm of academic research, 2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde has been utilized in synthetic methodologies to construct complex organic molecules. Its reactivity allows for the facile introduction of functional groups at specific positions on the aromatic ring system. This flexibility has enabled chemists to generate libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery. The compound's ability to participate in cross-coupling reactions further extends its synthetic utility.
The pharmacological potential of 2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde has been investigated in several preclinical studies. Its derivatives have shown promise as modulators of enzymes and receptors involved in inflammatory pathways. For instance, modified versions of this compound have demonstrated inhibitory activity against certain kinases and transcription factors that are implicated in diseases such as cancer and neurodegenerative disorders. These findings underscore the importance of CAS No. 1361522-64-6 as a scaffold for developing next-generation therapeutics.
Advances in computational chemistry have also played a crucial role in understanding the behavior of 2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde. Molecular modeling studies have provided insights into its interaction with biological targets at an atomic level. These simulations have guided experimental efforts by predicting optimal modifications to enhance potency and reduce off-target effects. The integration of experimental data with computational predictions has accelerated the discovery process significantly.
The synthesis of CAS No. 1361522-64-6 involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination reactions followed by condensation with appropriate reagents to introduce the nicotinaldehyde moiety. The use of advanced catalytic systems has improved efficiency while minimizing waste generation aligning with green chemistry principles.
Industrial applications are emerging as another area where 2;6-Bis(24-trichlorophenyl)-nicotinaldhehyde shows promise particularly in specialty chemical manufacturing processes Its unique properties make it suitable for use as an intermediate or catalyst precursor enhancing reaction efficiency without compromising selectivity
Future research directions may explore biocatalytic approaches to further refine methods for producing this compound sustainably Biocatalysts such as enzymes could offer greener alternatives reducing reliance on harsh chemical conditions Current investigations are also focusing on expanding applications beyond traditional pharmaceuticals into areas like agrochemicals where similar molecular architectures exhibit desirable biological activities
1361522-64-6 (2,6-Bis(2,3,4-trichlorophenyl)nicotinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)